Cas no 825607-93-0 (1-(piperidine-1-sulfonyl)-4-(thiophene-2-carbonyl)piperazine)

• Product Name: 1-(piperidine-1-sulfonyl)-4-(thiophene-2-carbonyl)piperazine
• CAS No: 825607-93-0
• MF: C₁₄H₂₁N₃O₃S₂
• MW: 343.464840650558
• CID: 5437557
• Update Time: 2025-06-14

1-(piperidine-1-sulfonyl)-4-(thiophene-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• [4-(piperidin-1-ylsulfonyl)piperazin-1-yl](thiophen-2-yl)methanone
• 1-(piperidine-1-sulfonyl)-4-(thiophene-2-carbonyl)piperazine

• Inchi： 1S/C14H21N3O3S2/c18-14(13-5-4-12-21-13)15-8-10-17(11-9-15)22(19,20)16-6-2-1-3-7-16/h4-5,12H,1-3,6-11H2
• InChI Key： XXFHBAUGAYJFKR-UHFFFAOYSA-N
• SMILES： C(N1CCN(S(N2CCCCC2)(=O)=O)CC1)(C1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazinesulfonamides

Additional information on 1-(piperidine-1-sulfonyl)-4-(thiophene-2-carbonyl)piperazine

Research Brief on 1-(piperidine-1-sulfonyl)-4-(thiophene-2-carbonyl)piperazine (CAS: 825607-93-0)

The compound 1-(piperidine-1-sulfonyl)-4-(thiophene-2-carbonyl)piperazine (CAS: 825607-93-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 1-(piperidine-1-sulfonyl)-4-(thiophene-2-carbonyl)piperazine, which combines a piperidine sulfonyl moiety with a thiophene carbonyl group. This hybrid structure has been shown to exhibit promising activity in targeting specific biological pathways, particularly those involved in inflammation and oncology. Researchers have synthesized and characterized this compound using advanced spectroscopic techniques, confirming its high purity and stability under physiological conditions.

In vitro studies have demonstrated that 1-(piperidine-1-sulfonyl)-4-(thiophene-2-carbonyl)piperazine exhibits potent inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammatory diseases. Additionally, preliminary data suggest that this compound may also modulate the activity of certain kinases involved in cancer cell proliferation, making it a potential candidate for further development in oncology.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for 1-(piperidine-1-sulfonyl)-4-(thiophene-2-carbonyl)piperazine, with good oral bioavailability and minimal toxicity in animal models. These findings support its potential as a lead compound for drug development. However, further optimization of its physicochemical properties and in vivo efficacy studies are needed to fully assess its therapeutic potential.

In conclusion, 1-(piperidine-1-sulfonyl)-4-(thiophene-2-carbonyl)piperazine (CAS: 825607-93-0) represents a promising scaffold for the development of novel therapeutics in inflammation and oncology. Continued research efforts are warranted to explore its mechanism of action, optimize its pharmacological properties, and evaluate its clinical potential.